![molecular formula C17H23N3O6 B6063105 diethyl {amino[2-(3-ethoxy-4-hydroxybenzylidene)hydrazino]methylene}malonate](/img/structure/B6063105.png)
diethyl {amino[2-(3-ethoxy-4-hydroxybenzylidene)hydrazino]methylene}malonate
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Overview
Description
Diethyl {amino[2-(3-ethoxy-4-hydroxybenzylidene)hydrazino]methylene}malonate, also known as DHM, is a chemical compound that has been studied for its potential use in various scientific fields. This compound belongs to the class of hydrazones and has a molecular formula of C17H22N4O5.
Mechanism of Action
Diethyl {amino[2-(3-ethoxy-4-hydroxybenzylidene)hydrazino]methylene}malonate exerts its effects through multiple mechanisms, including the inhibition of reactive oxygen species (ROS) and the activation of antioxidant enzymes. This compound has also been shown to modulate various signaling pathways involved in inflammation and cell death, such as the nuclear factor kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to protect against oxidative stress and inflammation, as well as improve cognitive function and reduce anxiety-like behavior. This compound has also been shown to have potential anti-cancer effects, although further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
Diethyl {amino[2-(3-ethoxy-4-hydroxybenzylidene)hydrazino]methylene}malonate has several advantages for lab experiments, including its stability and ease of synthesis. However, this compound is relatively insoluble in water, which can make it difficult to use in some experiments. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet fully understood.
Future Directions
There are several potential future directions for research on diethyl {amino[2-(3-ethoxy-4-hydroxybenzylidene)hydrazino]methylene}malonate. One area of interest is the development of this compound-based therapeutics for the treatment of various diseases, such as Alzheimer's disease and cancer. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its potential side effects. Finally, this compound could be used as a tool for studying the role of oxidative stress and inflammation in various disease processes.
Synthesis Methods
Diethyl {amino[2-(3-ethoxy-4-hydroxybenzylidene)hydrazino]methylene}malonate can be synthesized through a multistep process involving the condensation of ethyl acetoacetate with 3-ethoxy-4-hydroxybenzaldehyde, followed by the reaction with hydrazine hydrate and diethyl malonate. The final product is obtained through the purification of the resulting crude product.
Scientific Research Applications
Diethyl {amino[2-(3-ethoxy-4-hydroxybenzylidene)hydrazino]methylene}malonate has been studied for its potential use in various scientific fields, including medicine, biochemistry, and pharmacology. This compound has been shown to have antioxidant, anti-inflammatory, and neuroprotective properties, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
ethyl (E)-3-ethoxy-2-[(E)-N'-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]carbamimidoyl]-3-hydroxyprop-2-enoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O6/c1-4-24-13-9-11(7-8-12(13)21)10-19-20-15(18)14(16(22)25-5-2)17(23)26-6-3/h7-10,21-22H,4-6H2,1-3H3,(H2,18,20)/b16-14+,19-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWSCOYPYDYEDME-CUCDIRHUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=NN=C(C(=C(O)OCC)C(=O)OCC)N)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=N/N=C(\C(=C(\O)/OCC)\C(=O)OCC)/N)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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